Cas no 25269-04-9 (Carbamic acid,N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2,3-dimethylpentyl ester)
25269-04-9 structure
Product Name:Carbamic acid,N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2,3-dimethylpentyl ester
CAS No:25269-04-9
MF:C13H26N2O4
MW:274.356544017792
CID:267021
PubChem ID:31767
Update Time:2025-04-19
Carbamic acid,N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2,3-dimethylpentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2,3-dimethylpentyl ester
- Nisobamate
- N-(1-Methylethyl)carbamic acid 2-[[(aminocarbonyl)oxy]methyl]-2,3-dimethylpentyl ester
- N-Isopropyl-2-methyl-2-sek.-butyl-1,3-dicarbamoyloxy-propan
- N-Isopropylcarbamic acid 2-(carbamoyloxymethyl)-2,3-dimethylpentyl ester
- W-1015
- CS-7313
- Nisobamatum [INN-Latin]
- D05172
- 25269-04-9
- AKOS040753279
- Nisobamato
- UNII-47OD817EW2
- HY-U00204
- DTXSID30865200
- [2-(carbamoyloxymethyl)-2, 3-dimethylpentyl] N-propan-2-ylcarbamate
- CHEMBL2106824
- Nisobamato [INN-Spanish]
- NISOBAMATE [INN]
- NISOBAMATE [USAN]
- W 1015
- Carbamic acid, (1-methylethyl)-, 2-(((aminocarbonyl)oxy)methyl)-2,3-dimethylpentyl ester
- 2-[(Carbamoyloxy)methyl]-2,3-dimethylpentyl propan-2-ylcarbamate (non-preferred name)
- SCHEMBL117204
- Nisobamate [USAN:INN]
- 47OD817EW2
- Nisobamatum
- Q7040869
- 2-(Hydroxymethyl)-2,3-dimethylpentyl isopropylcarbamate carbamate(ester)
- [2-(carbamoyloxymethyl)-2,3-dimethylpentyl] N-propan-2-ylcarbamate
- W1015
- NS00120615
- Nisobamate (USAN/INN)
-
- Inchi: 1S/C13H26N2O4/c1-6-10(4)13(5,7-18-11(14)16)8-19-12(17)15-9(2)3/h9-10H,6-8H2,1-5H3,(H2,14,16)(H,15,17)
- InChI Key: CBDPCXYQNVDTMW-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C)=O)CC(C)(COC(N)=O)C(C)CC
Computed Properties
- Exact Mass: 274.18900
- Monoisotopic Mass: 274.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- PSA: 90.65000
- LogP: 3.35990
Carbamic acid,N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2,3-dimethylpentyl ester Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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